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Compound of Interest

Compound Name: N106

Cat. No.: B1677604 Get Quote

Product Name: N106 Synonyms: SERCA2a SUMOylation activator Audience: Researchers,

scientists, and drug development professionals.

Product Description
N106 is a first-in-class small molecule activator of the SUMO-activating enzyme, E1 ligase.[1]

[2] By directly activating this enzyme, N106 promotes the SUMOylation of the sarcoplasmic

reticulum Ca2+-ATPase (SERCA2a), a critical pump in cardiac muscle cells responsible for

calcium reuptake into the sarcoplasmic reticulum.[1] This enhanced activity leads to improved

cardiac lusitropy (relaxation) and contractility, making N106 a valuable tool for cardiovascular

research, particularly in the context of heart failure.[1] Additionally, recent studies have

identified N106 as a partial, noncompetitive inhibitor of the Na+/K+-ATPase (NKA), suggesting

a dual modulatory role on cardiac ion pumps.[3]

Physicochemical and Handling Properties
Proper handling and storage of N106 are crucial to maintain its stability and ensure

experimental reproducibility. The compound is a white to off-white solid.[1]

Table 1: Physicochemical Properties of N106
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Property Value Reference

Molecular Formula C₁₇H₁₄N₄O₃S [1]

Molecular Weight 354.38 g/mol [1]

CAS Number 862974-25-2 [1]

Appearance White to off-white solid [1]

Purity >98% [2]

Solution Preparation
Solvent Selection and Solubility
N106 exhibits limited solubility in aqueous solutions. The recommended solvent for creating

stock solutions is dimethyl sulfoxide (DMSO).

Table 2: N106 Solubility

Solvent Concentration Comments Reference

DMSO
62.5 mg/mL (176.36

mM)

Requires sonication

and warming to 60°C

for complete

dissolution. Use newly

opened, anhydrous

DMSO as the solvent

is hygroscopic.

[1]

Protocol: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

N106 powder

Anhydrous (newly opened) Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene tubes

Vortex mixer

Water bath or heat block set to 60°C

Ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of N106 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh 3.54 mg of N106.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

N106 powder.

Dissolution: a. Briefly vortex the mixture. b. Warm the solution by placing the tube in a water

bath or on a heat block set to 60°C for 5-10 minutes.[1] c. Further aid dissolution by placing

the tube in an ultrasonic bath for 10-15 minutes.[1] d. Vortex again to ensure the solution is

clear and homogenous. Visually inspect for any undissolved particulates.

Final Volume: Ensure the final desired concentration is achieved.

Table 3: Stock Solution Preparation Guide

Target
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.35 mg 1.77 mg 3.54 mg

5 mM 1.77 mg 8.86 mg 17.72 mg

10 mM 3.54 mg 17.72 mg 35.44 mg

50 mM 17.72 mg 88.60 mg 177.20 mg

Storage and Stability
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To prevent degradation and loss of potency, N106 powder and its stock solutions must be

stored under appropriate conditions. Aliquoting stock solutions is highly recommended to avoid

repeated freeze-thaw cycles.[1][2]

Table 4: Recommended Storage Conditions

Form
Storage
Temperature

Shelf Life Comments Reference

Solid Powder -20°C 3 years

Store in a

desiccated

environment.

[1][2]

In DMSO -80°C 6 months

Preferred for

long-term

storage.

[1]

In DMSO -20°C 1-3 months

Suitable for

short-term

storage.

[1][2]

Mechanism of Action
N106 has a dual effect on key cardiac ion pumps. Its primary described mechanism is the

activation of the SUMO-activating enzyme (E1 Ligase), which enhances the SUMOylation of

SERCA2a, leading to increased ATPase activity and improved calcium handling in

cardiomyocytes.[1] Concurrently, N106 acts as a partial inhibitor of the Na+/K+-ATPase (NKA),

reducing its catalytic turnover without affecting its affinity for ATP or ions.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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